Cas no 62337-00-2 (Arsenazo-III Disodium Salt)

• Product Name: Arsenazo-III Disodium Salt
• CAS No: 62337-00-2
• MF: C₂₂H₁₆As₂N₄Na₂O₁₄S₂
• MW: 820.333585739136
• CID: 90174
• PubChem ID: 135472947
• Update Time: 2025-06-10

Arsenazo-III Disodium Salt Chemical and Physical Properties

Names and Identifiers

• disodium 3,6-bis[(o-arsonophenyl)azo]-4,5-dihydroxynaphthalene-2,7-disulphonate
• Arsenazo-III Disodium Salt
• Arsenazo Iii Disodium Salt
• J-610081
• 3,6-Bis[2-(2-arsonophenyl)diazenyl]-4,5-dihydroxy-2,7-naphthalenedisulfonic acid sodium salt (1:2)
• disodium;3,6-bis[(2-arsonophenyl)diazenyl]-4,5-dihydroxynaphthalene-2,7-disulfonate
• 62337-00-2
• arcenazo iii
• NS00088369
• sodium 3,6-bis((E)-(2-arsonophenyl)diazenyl)-4,5-dihydroxynaphthalene-2,7-disulfonate
• EINECS 263-516-7
• 3,6-Bis(2,2'-arsonophenylazo)-4,5-dihydroxy-2,7-naphthalenedisulfonic acid disodium salt
• DTXSID701047858
• ARSENAZOIIIDISODIUMSALT
• DTXSID401047754
• Disodium 3,6-bis((o-arsonophenyl)azo)-4,5-dihydroxynaphthalene-2,7-disulphonate

• MDL： MFCD00003936
• Inchi： 1S/C22H18As2N4O14S2.2Na/c29-21-18-11(9-16(43(37,38)39)19(21)27-25-14-7-3-1-5-12(14)23(31,32)33)10-17(44(40,41)42)20(22(18)30)28-26-15-8-4-2-6-13(15)24(34,35)36;;/h1-10,29-30H,(H2,31,32,33)(H2,34,35,36)(H,37,38,39)(H,40,41,42);;/q;2*+1/p-2/b27-25+,28-26+;;
• InChI Key： KSSZSGSRTIMTBY-LDLMNINZSA-L
• SMILES： [As](C1C=CC=CC=1/N=N/C1C(=CC2=CC(=C(C(=C2C=1O)O)/N=N/C1C=CC=CC=1[As](=O)(O)O)S(=O)(=O)[O-])S(=O)(=O)[O-])(=O)(O)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 819.83300
• Monoisotopic Mass: 819.833175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 46
• Rotatable Bond Count: 8
• Complexity: 1570
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 17
• XLogP3: nothing
• Topological Polar Surface Area: 329

Experimental Properties

• Color/Form: Black powder.
• Melting Point: >320 °C(lit.)
• Water Partition Coefficient: Soluble in water.
• PSA: 336.12000
• LogP: 2.17360
• Solubility: Not determined

Arsenazo-III Disodium Salt Security Information

• Hazardous Material transportation number：UN 3465 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/25-50/53
• Safety Instruction： S20/21; S28; S45; S60; S61
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R23/25; R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates

Additional information on Arsenazo-III Disodium Salt

Comprehensive Guide to Arsenazo-III Disodium Salt (CAS No. 62337-00-2): Properties, Applications, and Innovations

Arsenazo-III Disodium Salt (CAS No. 62337-00-2) is a highly specialized chromogenic reagent widely recognized for its exceptional sensitivity in detecting metal ions, particularly calcium, lanthanides, and actinides. This compound belongs to the azo dye family and exhibits a distinctive color change upon binding with specific ions, making it invaluable in analytical chemistry, environmental monitoring, and biomedical research. Its disodium salt form enhances solubility in aqueous solutions, facilitating its use in spectrophotometric assays and chelation studies.

In recent years, the demand for Arsenazo-III Disodium Salt has surged due to its role in water quality analysis, a topic of global concern. Researchers and environmental agencies leverage its ability to detect trace amounts of heavy metals in drinking water, aligning with the United Nations Sustainable Development Goals (SDGs) for clean water access. Additionally, its application in biomarker detection has gained traction, particularly in studies related to osteoporosis and cardiovascular diseases, where calcium dysregulation is a critical factor.

The compound's mechanism of action involves forming stable complexes with target ions, resulting in a measurable shift in absorbance spectra. This property has spurred innovations in portable sensor technologies, addressing the need for real-time monitoring in field conditions. For instance, integration with nanoparticle-based platforms has improved detection limits, a breakthrough frequently searched in academic databases like PubMed and SciFinder.

From a synthetic perspective, Arsenazo-III Disodium Salt is derived through a multi-step azo coupling reaction, ensuring high purity for sensitive applications. Its molecular structure features sulfonate groups, which contribute to its water solubility and pH stability—key attributes discussed in forums such as ResearchGate. Storage recommendations typically emphasize protection from light and moisture to preserve its chromogenic activity, a detail often queried by laboratory technicians.

Emerging trends highlight its potential in wastewater treatment and circular economy initiatives, where efficient metal recovery is paramount. Collaborative studies between academia and industry explore its use in selective ion extraction, reducing reliance on energy-intensive processes. These advancements resonate with the growing emphasis on green chemistry and sustainable lab practices, frequently cited in Google Scholar metrics.

In summary, Arsenazo-III Disodium Salt (CAS No. 62337-00-2) remains a cornerstone reagent for metal ion analysis, bridging gaps between fundamental research and applied solutions. Its adaptability to cutting-edge technologies and alignment with environmental priorities ensures its relevance in both peer-reviewed literature and industrial workflows.